Cas no 74804-40-3 (1,9,12,20-Tetraoxa-4,6,15,17-tetraazacyclodocosane-5,16-dithione)

• Product Name: 1,9,12,20-Tetraoxa-4,6,15,17-tetraazacyclodocosane-5,16-dithione
• CAS No: 74804-40-3
• MF: C₁₄H₂₈N₄O₄S₂
• MW: 380.526520729065
• CID: 540513
• PubChem ID: 3123187
• Update Time: 2025-04-19

1,9,12,20-Tetraoxa-4,6,15,17-tetraazacyclodocosane-5,16-dithione Chemical and Physical Properties

Names and Identifiers

• 1,9,12,20-Tetraoxa-4,6,15,17-tetraazacyclodocosane-5,16-dithione
• 1,9,12,20-tetraoxa-4,6,15,17-tetrazacyclodocosane-5,16-dithione
• 74804-40-3
• SR-01000391947-1
• KYRYJWOVVIXRDK-UHFFFAOYSA-N
• AKOS000678535
• SR-01000391947
• DTXSID00389504

• Inchi： 1S/C14H28N4O4S2/c23-13-15-1-5-19-9-10-20-7-3-17-14(24)18-4-8-22-12-11-21-6-2-16-13/h1-12H2,(H2,15,16,23)(H2,17,18,24)
• InChI Key： KYRYJWOVVIXRDK-UHFFFAOYSA-N
• SMILES： S=C1NCCOCCOCCNC(NCCOCCOCCN1)=S

Computed Properties

• Exact Mass: 380.15519773g/mol
• Monoisotopic Mass: 380.15519773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 0
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 149Ų